cis-2-(4-Ethylbenzoyl)cyclopentane-1-carboxylic acid
Overview
Description
Cis-2-(4-ethylbenzoyl)cyclopentane-1-carboxylic acid, also known as CEBCA, is an organic acid with a wide range of applications in organic synthesis and scientific research. CEBCA can be used as a reagent in the synthesis of a variety of compounds, including pharmaceuticals, dyes, and polymers. It can also be used as a catalyst in the synthesis of polymers, and as a raw material for the production of other organic acids. In addition, CEBCA has been found to have a range of important biological activities, including anti-inflammatory, anti-microbial, and anti-cancer effects.
Mechanism of Action
The mechanism of action of cis-2-(4-Ethylbenzoyl)cyclopentane-1-carboxylic acid is not fully understood, but it is believed to involve the activation of certain enzymes and receptors. cis-2-(4-Ethylbenzoyl)cyclopentane-1-carboxylic acid has been found to activate the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins and other inflammatory mediators. cis-2-(4-Ethylbenzoyl)cyclopentane-1-carboxylic acid has also been found to activate the nuclear factor kappa B (NF-kB) pathway, which is involved in the regulation of inflammatory and immune responses. In addition, cis-2-(4-Ethylbenzoyl)cyclopentane-1-carboxylic acid has been found to activate the peroxisome proliferator-activated receptor gamma (PPAR-γ), which is involved in the regulation of lipid metabolism and glucose homeostasis.
Biochemical and Physiological Effects
cis-2-(4-Ethylbenzoyl)cyclopentane-1-carboxylic acid has been found to have a range of biochemical and physiological effects. In vitro studies have shown that cis-2-(4-Ethylbenzoyl)cyclopentane-1-carboxylic acid has anti-inflammatory, anti-microbial, and anti-cancer effects. In animal models, cis-2-(4-Ethylbenzoyl)cyclopentane-1-carboxylic acid has been found to reduce inflammation, reduce oxidative stress, and reduce the growth of tumors. In humans, cis-2-(4-Ethylbenzoyl)cyclopentane-1-carboxylic acid has been found to reduce inflammation and improve glucose tolerance.
Advantages and Limitations for Lab Experiments
The use of cis-2-(4-Ethylbenzoyl)cyclopentane-1-carboxylic acid in laboratory experiments has a number of advantages and limitations. One of the main advantages of using cis-2-(4-Ethylbenzoyl)cyclopentane-1-carboxylic acid is its low cost and availability. cis-2-(4-Ethylbenzoyl)cyclopentane-1-carboxylic acid is relatively inexpensive and can be easily obtained from chemical suppliers. In addition, cis-2-(4-Ethylbenzoyl)cyclopentane-1-carboxylic acid is relatively stable and can be stored for extended periods of time without significant degradation. However, cis-2-(4-Ethylbenzoyl)cyclopentane-1-carboxylic acid is a highly reactive compound and must be handled with care. It is also prone to decomposition in the presence of strong acids and bases, and must be handled in a well-ventilated environment.
Future Directions
The use of cis-2-(4-Ethylbenzoyl)cyclopentane-1-carboxylic acid in scientific research is an area of active investigation. Potential future directions include the development of more efficient synthesis methods, the exploration of new biological activities, and the use of cis-2-(4-Ethylbenzoyl)cyclopentane-1-carboxylic acid in drug discovery. Additionally, further research is needed to better understand the mechanism of action of cis-2-(4-Ethylbenzoyl)cyclopentane-1-carboxylic acid, as well as its potential therapeutic applications. Finally, further studies are needed to determine the long-term safety and efficacy of cis-2-(4-Ethylbenzoyl)cyclopentane-1-carboxylic acid in humans.
Scientific Research Applications
Cis-2-(4-Ethylbenzoyl)cyclopentane-1-carboxylic acid has been widely used in scientific research, particularly in the fields of organic synthesis, drug discovery, and biochemistry. In organic synthesis, cis-2-(4-Ethylbenzoyl)cyclopentane-1-carboxylic acid has been used as a reagent in the synthesis of a variety of compounds, including pharmaceuticals, dyes, and polymers. In drug discovery, cis-2-(4-Ethylbenzoyl)cyclopentane-1-carboxylic acid has been used as a starting material for the synthesis of a number of potential drugs, including anti-inflammatory agents and anti-cancer agents. In biochemistry, cis-2-(4-Ethylbenzoyl)cyclopentane-1-carboxylic acid has been used as a catalyst in the synthesis of a variety of polymers, and as a raw material for the production of other organic acids.
properties
IUPAC Name |
(1R,2S)-2-(4-ethylbenzoyl)cyclopentane-1-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18O3/c1-2-10-6-8-11(9-7-10)14(16)12-4-3-5-13(12)15(17)18/h6-9,12-13H,2-5H2,1H3,(H,17,18)/t12-,13+/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HGHVZZVSKMIYNN-QWHCGFSZSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C(=O)C2CCCC2C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1=CC=C(C=C1)C(=O)[C@H]2CCC[C@H]2C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00641311 |
Source
|
| Record name | (1R,2S)-2-(4-Ethylbenzoyl)cyclopentane-1-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00641311 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
cis-2-(4-Ethylbenzoyl)cyclopentane-1-carboxylic acid | |
CAS RN |
733740-12-0 |
Source
|
| Record name | (1R,2S)-2-(4-Ethylbenzoyl)cyclopentane-1-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00641311 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1H-Imidazo[4,5-B]pyridin-6-amine](/img/structure/B1613150.png)
![2,2-Difluoro-2-[1,1,2,2-tetrafluoro-2-(1,1,2-trifluoro-2-oxoethoxy)ethoxy]acetyl fluoride](/img/structure/B1613152.png)
